Cas no 902909-91-5 (4-4-(3-chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline)

• Product Name: 4-4-(3-chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline
• CAS No: 902909-91-5
• MF: C₂₇H₂₆ClN₃O₃S
• MW: 508.03164434433
• CID: 6208785
• PubChem ID: 20882625
• Update Time: 2025-07-16

4-4-(3-chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-4-(3-chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline
• 4-(4-(3-chlorophenyl)piperazin-1-yl)-6-methoxy-3-tosylquinoline
• 902909-91-5
• F3407-2265
• AKOS001858808
• 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxy-3-(4-methylphenyl)sulfonylquinoline
• 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline

• Inchi： 1S/C27H26ClN3O3S/c1-19-6-9-23(10-7-19)35(32,33)26-18-29-25-11-8-22(34-2)17-24(25)27(26)31-14-12-30(13-15-31)21-5-3-4-20(28)16-21/h3-11,16-18H,12-15H2,1-2H3
• InChI Key： BUOCDHBIROZXAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C2=C3C=C(C=CC3=NC=C2S(C2C=CC(C)=CC=2)(=O)=O)OC)CC1

Computed Properties

• Exact Mass: 507.1383406g/mol
• Monoisotopic Mass: 507.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-4-(3-chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline

4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline: A Comprehensive Overview

4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline (CAS No. 902909-91-5) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number, is a quinoline derivative that incorporates a piperazine ring, a chlorophenyl group, a methoxy substituent, and a tosyl (4-methylbenzenesulfonyl) group. The unique combination of these functional groups endows the molecule with a range of biological activities and pharmacological properties.

The quinoline core is a well-known scaffold in medicinal chemistry, often utilized in the development of antimalarial drugs and other therapeutic agents. The presence of the piperazine ring enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. The chlorophenyl group and the tosyl substituent contribute to the molecule's lipophilicity and stability, which are crucial for its efficacy in various biological systems.

Recent studies have highlighted the potential of 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has shown promising results in preclinical trials, demonstrating its ability to modulate key enzymes and receptors involved in these conditions. For instance, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a significant role in the breakdown of neurotransmitters like dopamine and serotonin.

In addition to its neuroprotective properties, 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline has also been investigated for its anti-inflammatory effects. Research has shown that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This dual mechanism of action makes it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic profile of 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline has been extensively studied to ensure its safety and efficacy. Preclinical data indicate that the compound has good oral bioavailability and a favorable half-life, which are essential for sustained therapeutic effects. Moreover, it has demonstrated low toxicity in animal models, suggesting that it may be well-tolerated in humans.

One of the key challenges in developing 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline as a therapeutic agent is optimizing its formulation for clinical use. Researchers are exploring various delivery methods, including oral tablets, injectable solutions, and transdermal patches, to enhance patient compliance and drug efficacy. Advanced drug delivery systems, such as nanoparticles and liposomes, are also being investigated to improve the compound's pharmacokinetic properties and reduce side effects.

The potential applications of 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline extend beyond neurodegenerative and inflammatory diseases. It has also shown promise in cancer research, particularly in inhibiting the growth of certain types of cancer cells. Studies have demonstrated that the compound can induce apoptosis (programmed cell death) in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and long-term effects of 4-4-(3-Chlorophenyl)piperazin-1-yl-6-methoxy-3-(4-methylbenzenesulfonyl)quinoline. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's pharmacodynamics, pharmacokinetics, and potential side effects.

In conclusion, 4-4-(3-Chlorophenyl)piperazin-1-y l -6 -methoxy - 3 -( 4 - methylbenzenesulfonyl ) quinoline (CAS No. 902909 - 91 - 5 ) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation in various medical fields. As research continues to advance, this compound may play a crucial role in addressing some of the most challenging diseases faced by modern medicine.